Cas no 21898-59-9 (2-(1-methyl-1H-pyrrol-2-yl)acetic acid)

2-(1-Methyl-1H-pyrrol-2-yl)acetic acid is a heterocyclic carboxylic acid featuring a pyrrole ring substituted with a methyl group at the nitrogen position and an acetic acid side chain at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its pyrrole core offers reactivity for further functionalization, while the carboxylic acid group enables coupling reactions or salt formation. The methyl substitution enhances stability and influences electronic properties, making it useful in fine chemical applications. Suitable for controlled reactions, it is typically handled under standard laboratory conditions with appropriate precautions for acidic compounds.
2-(1-methyl-1H-pyrrol-2-yl)acetic acid structure
21898-59-9 structure
Product Name:2-(1-methyl-1H-pyrrol-2-yl)acetic acid
CAS No:21898-59-9
MF:C7H9NO2
MW:139.151861906052
MDL:MFCD07368070
CID:51897
PubChem ID:89095
Update Time:2025-05-28

2-(1-methyl-1H-pyrrol-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Methylpyrrole-2-acetic acid
    • 1-Methyl-1H-pyrrole-2-acetic acid
    • (1-Methyl-1H-pyrrol-2-yl)acetatic acid
    • 1-METHYL-PYRROLE-2-ACETIC ACID
    • 2-(1-methylpyrrol-2-yl)acetic acid
    • (1-methyl-pyrrol-2-yl)acetic acid
    • 1h-pyrrole-2-acetic acid,1-methyl
    • 1-methyl-2-pyrrolylacetic acid
    • 2-(1-methyl-1H-pyrrol-2-yl)acetic acid
    • N-methyl-2-pyrroleacetic acid
    • N-methylpyrrole-2-acetic acid
    • SCHEMBL867896
    • 1h-pyrrole-2-acetic acid, 1-methyl-
    • SYYOUHJJSOLSJD-UHFFFAOYSA-N
    • EN300-50656
    • AKOS010143887
    • 21898-59-9
    • AC-14696
    • NS00026989
    • W5H
    • EINECS 244-645-8
    • (1-METHYL-1H-PYRROL-2-YL)ACETIC ACID
    • FT-0646015
    • TS-01799
    • 1-Methylpyrrole-2-aceticacid
    • AT16218
    • MFCD07368070
    • DTXSID70176302
    • AB31637
    • J-014335
    • (1-METHYLPYRROL-2-YL)ACETIC ACID
    • DTXCID7098793
    • DB-008069
    • MDL： MFCD07368070
    • Inchi： 1S/C7H9NO2/c1-8-4-2-3-6(8)5-7(9)10/h2-4H,5H2,1H3,(H,9,10)
    • InChI Key： SYYOUHJJSOLSJD-UHFFFAOYSA-N
    • SMILES： OC(CC1=CC=CN1C)=O

Computed Properties

  • Exact Mass: 139.06300
  • Monoisotopic Mass: 139.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.2A^2
  • XLogP3: 0.2

Experimental Properties

  • Density: 1.14
  • Melting Point: 115-118°C
  • Boiling Point: 282.9°Cat760mmHg
  • Flash Point: 124.9°C
  • Refractive Index: 1.535
  • PSA: 42.23000
  • LogP: 0.65220

2-(1-methyl-1H-pyrrol-2-yl)acetic acid Security Information

2-(1-methyl-1H-pyrrol-2-yl)acetic acid Pricemore >>

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2-(1-methyl-1H-pyrrol-2-yl)acetic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:21898-59-9)2-(1-methyl-1H-pyrrol-2-yl)acetic acid
Order Number:A815740
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:08
Price ($):325.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:21898-59-9)2-(1-methyl-1H-pyrrol-2-yl)acetic acid
A815740
Purity:99%
Quantity:1g
Price ($):325.0
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